1,6,7-trimethyl-3-nonyl-1H,2H,3H,4H-[1,3]oxazolo[3,2-g]purine-2,4-dione

• IUPAC Name: 4,7,8-trimethyl-2-nonylpurino[8,7-b][1,3]oxazole-1,3-dione
• InChI: InChI=1S/C19H28N4O3/c1-5-6-7-8-9-10-11-12-22-17(24)15-16(21(4)19(22)25)20-18-23(15)13(2)14(3)26-18/h5-12H2,1-4H3
• InChI Key: KSIXNTYNFXBETF-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCCN1C(=O)C2=C(N=C3N2C(=C(O3)C)C)N(C1=O)C
• Molecular Formula: C19H28N4O3
• Molecular Weight: 360.5 g/mol

Description

1,6,7-trimethyl-3-nonyl-1H,2H,3H,4H-[1,3]oxazolo[3,2-g]purine-2,4-dione (TMPND) is a novel small molecule with potential applications in various scientific fields. TMPND is a heterocyclic compound, which is composed of an oxazolo[3,2-g]purine ring fused to a nonyl chain. It has a molecular weight of 302.47 g/mol and a melting point of 135-136 °C. TMPND has been studied for its potential applications in various scientific fields, including drug design, materials science, and biochemistry.

Mechanism of Action

The mechanism of action of 1,6,7-trimethyl-3-nonyl-1H,2H,3H,4H-[1,3]oxazolo[3,2-g]purine-2,4-dione is not yet fully understood. However, it is believed that 1,6,7-trimethyl-3-nonyl-1H,2H,3H,4H-[1,3]oxazolo[3,2-g]purine-2,4-dione works by inhibiting the activity of enzymes involved in the production of tumor cells. It is also believed that 1,6,7-trimethyl-3-nonyl-1H,2H,3H,4H-[1,3]oxazolo[3,2-g]purine-2,4-dione has anti-inflammatory and anti-bacterial activities due to its ability to interact with proteins and enzymes.
Biochemical and Physiological Effects
1,6,7-trimethyl-3-nonyl-1H,2H,3H,4H-[1,3]oxazolo[3,2-g]purine-2,4-dione has been studied for its potential effects on biochemical and physiological processes. It has been shown to inhibit the growth of tumor cells and to have anti-inflammatory and anti-bacterial activities. In addition, 1,6,7-trimethyl-3-nonyl-1H,2H,3H,4H-[1,3]oxazolo[3,2-g]purine-2,4-dione has been shown to have antioxidant properties, which may be beneficial in treating oxidative stress.

Advantages and Limitations for Lab Experiments

1,6,7-trimethyl-3-nonyl-1H,2H,3H,4H-[1,3]oxazolo[3,2-g]purine-2,4-dione has several advantages for use in laboratory experiments. It is relatively easy to synthesize, and it is stable in a variety of conditions. In addition, it is relatively non-toxic and has low solubility in water. However, 1,6,7-trimethyl-3-nonyl-1H,2H,3H,4H-[1,3]oxazolo[3,2-g]purine-2,4-dione is not very soluble in organic solvents, which can limit its use in some experiments.

Future Directions

There are several potential future directions for the use of 1,6,7-trimethyl-3-nonyl-1H,2H,3H,4H-[1,3]oxazolo[3,2-g]purine-2,4-dione. One potential direction is to further explore its potential applications in drug design. Additionally, 1,6,7-trimethyl-3-nonyl-1H,2H,3H,4H-[1,3]oxazolo[3,2-g]purine-2,4-dione could be studied for its potential use in materials science and biochemistry. Furthermore, 1,6,7-trimethyl-3-nonyl-1H,2H,3H,4H-[1,3]oxazolo[3,2-g]purine-2,4-dione could be studied for its potential use in imaging applications. Finally, further research could be conducted to explore the biochemical and physiological effects of 1,6,7-trimethyl-3-nonyl-1H,2H,3H,4H-[1,3]oxazolo[3,2-g]purine-2,4-dione.

Synthesis Methods

1,6,7-trimethyl-3-nonyl-1H,2H,3H,4H-[1,3]oxazolo[3,2-g]purine-2,4-dione can be synthesized using a variety of methods. The most common method is the condensation of 2,4-dinitrophenylhydrazine with trimethyl nonylaldehyde. The reaction is carried out in aqueous ethanol at a temperature of 80-90 °C. The product is then purified by recrystallization and the product is collected by filtration. Other methods, such as the reaction of trimethyl nonylaldehyde with 1,3-diphenyl-2-propanone, have also been reported.

Scientific Research Applications

1,6,7-trimethyl-3-nonyl-1H,2H,3H,4H-[1,3]oxazolo[3,2-g]purine-2,4-dione has been studied for its potential applications in various scientific fields. In drug design, 1,6,7-trimethyl-3-nonyl-1H,2H,3H,4H-[1,3]oxazolo[3,2-g]purine-2,4-dione has been shown to have anti-tumor properties, as well as anti-inflammatory and anti-bacterial activities. In materials science, 1,6,7-trimethyl-3-nonyl-1H,2H,3H,4H-[1,3]oxazolo[3,2-g]purine-2,4-dione has been studied for its potential use as a corrosion inhibitor. In biochemistry, 1,6,7-trimethyl-3-nonyl-1H,2H,3H,4H-[1,3]oxazolo[3,2-g]purine-2,4-dione has been studied for its potential use as a fluorescent dye for imaging applications.